Cas no 1574-36-3 (2,2-Dichloro-1,3-dimethylcyclopropane-1-carboxylic acid)

• Product Name: 2,2-Dichloro-1,3-dimethylcyclopropane-1-carboxylic acid
• CAS No: 1574-36-3
• MF: C₆H₈Cl₂O₂
• MW: 183.032520294189
• CID: 208440
• PubChem ID: 12861259
• Update Time: 2024-03-01

2,2-Dichloro-1,3-dimethylcyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• Cyclopropanecarboxylicacid, 2,2-dichloro-1,3-dimethyl-
• WL 29212
• 2,2-dichloro-1,3-dimethylcyclopropane-1-carboxylic acid
• 2,2-Dichloro-1,3-dimethylcyclopropane-1-carboxylic acid

• Inchi： 1S/C6H8Cl2O2/c1-3-5(2,4(9)10)6(3,7)8/h3H,1-2H3,(H,9,10)
• InChI Key： OKLNAQVSQXVLAM-UHFFFAOYSA-N
• SMILES： ClC1(C(C)C1(C(=O)O)C)Cl

Computed Properties

• Exact Mass: 181.9901349g/mol
• Monoisotopic Mass: 181.9901349g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 190
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 37.3
• XLogP3: 1.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Cyclopropanecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Cyclopropanecarboxylic acids and derivatives Cyclopropanecarboxylic acids